![molecular formula C15H13N3OS B2570275 2-((3-Methylbenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole CAS No. 899988-99-9](/img/structure/B2570275.png)
2-((3-Methylbenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole
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Description
2-((3-Methylbenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole is a compound that has gained significant attention in the scientific community due to its potential use in medicinal chemistry. This compound has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In
Scientific Research Applications
- Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent. Its unique structure and thioether group contribute to its cytotoxic effects against cancer cells .
- Antimicrobial Activity : 2-((3-Methylbenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole has demonstrated antimicrobial activity against bacteria and fungi. This property could be harnessed for developing novel antibiotics .
- Organic Semiconductors : The π-conjugated system in this compound makes it interesting for organic electronics. Researchers investigate its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs) .
- Photovoltaic Applications : The electron-rich oxadiazole core can enhance charge transport, making it a candidate for organic solar cells .
- Ligand Design : 2-((3-Methylbenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole serves as a versatile ligand. It can form stable complexes with transition metals, which find applications in catalysis and materials science .
- Fluorescent Probes : Researchers have used this compound as a fluorescent probe for detecting metal ions (such as copper and zinc) due to its strong fluorescence response .
- Adsorption Properties : The thioether group enhances its adsorption capacity. Scientists explore its use in removing heavy metals from water .
- Pesticide Development : The oxadiazole scaffold has been investigated for its insecticidal properties. Researchers aim to develop eco-friendly pesticides based on this compound .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Coordination Chemistry and Metal Complexes
Analytical Chemistry and Sensors
Environmental Chemistry and Water Treatment
Agrochemicals and Pest Control
properties
IUPAC Name |
2-[(3-methylphenyl)methylsulfanyl]-5-pyridin-4-yl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS/c1-11-3-2-4-12(9-11)10-20-15-18-17-14(19-15)13-5-7-16-8-6-13/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJPVUGHCTYCNKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CSC2=NN=C(O2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-Methylbenzyl)thio)-5-(pyridin-4-yl)-1,3,4-oxadiazole |
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